Speciation of arsenic in fish tissue using microwave-assisted extraction followed by HPLC-ICP-MS
Journal of Analytical Atomic Spectrometry Pub Date: DOI: 10.1039/A807466F
Abstract
The use of microwave-assisted extraction for the extraction of arsenic species from fish tissue is described. Quantitative extraction of arsenic from spiny dogfish muscle (CRM, DORM-2) was achieved using methanol-water (80+20, v/v) with microwave heating at 65 °C in a closed-vessel microwave system. Extractions were performed with a variety of solvents including water, two different methanol-water mixtures, and a 5% tetramethylammonium hydroxide solution. Extracted arsenic species were separated using both ion-exchange and ion-pair chromatography with ICP-MS detection. The DORM-2 along with three different varieties of fish purchased from a local market were analyzed for arsenic. In all samples, the majority of arsenic present was in the form of arsenobetaine, a non-toxic arsenic species.
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Journal Name：Journal of Analytical Atomic Spectrometry
Research Products
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CAS no.: 157887-82-6
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CAS no.: 10094-41-4
